Cas no 430429-04-2 (2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid)

• Product Name: 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid
• CAS No: 430429-04-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 3057351
• PubChem ID: 3137924
• Update Time: 2025-04-21

2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid
• CHEMBL1879257
• STK789860
• 430429-04-2
• HMS2742A12
• SR-01000450497-1
• EU-0006775
• MLS000714086
• AKOS016039937
• SR-01000450497
• CCG-107831
• 2-(1,3-DIOXO-OCTAHYDRO-1H-ISOINDOL-2-YL)BUTANOIC ACID
• SMR000273566
• AKOS000270500
• 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)butanoic acid

• Inchi： 1S/C12H17NO4/c1-2-9(12(16)17)13-10(14)7-5-3-4-6-8(7)11(13)15/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： ICRRWZRATRTOEH-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C(N1C(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 239.11575802Da
• Monoisotopic Mass: 239.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.7Ų